Cas no 2172111-57-6 (1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carbonitrile)

• Product Name: 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carbonitrile
• CAS No: 2172111-57-6
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• CID: 6258534
• PubChem ID: 165486663
• Update Time: 2025-05-22

1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carbonitrile
• 1-[(4-chloro-3-methylphenyl)methyl]cyclopropane-1-carbonitrile
• EN300-1283358
• 2172111-57-6

• Inchi： 1S/C12H12ClN/c1-9-6-10(2-3-11(9)13)7-12(8-14)4-5-12/h2-3,6H,4-5,7H2,1H3
• InChI Key： ZTIOIVQYHBFCCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1(C#N)CC1

Computed Properties

• Exact Mass: 205.0658271g/mol
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carbonitrile

Introduction to 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carbonitrile (CAS No. 2172111-57-6)

The compound 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carbonitrile, identified by the CAS registry number CAS No. 2172111-57-6, is a complex organic molecule with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring, which is a three-membered ring of carbon atoms, and its substitution pattern, which includes a chloro group at the para position and a methyl group at the meta position on the phenyl ring. The presence of a nitrile group further adds to its chemical complexity and functional versatility.

Recent studies have highlighted the potential of this compound in drug discovery and development. The cyclopropane ring, known for its strain energy, has been shown to enhance the bioactivity of molecules in various therapeutic areas. Researchers have explored the use of 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carbonitrile as a scaffold for designing novel pharmaceutical agents targeting diseases such as cancer and neurodegenerative disorders. The substitution pattern on the phenyl ring, particularly the chloro and methyl groups, plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for further investigation.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. The nitrile group in CAS No. 2172111-57-6 is known to participate in various chemical reactions, including polymerization and cross-linking, which can lead to the development of advanced materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound as a building block for creating high-performance polymers suitable for use in electronics and aerospace industries.

The synthesis of 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carbonitrile involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications. The use of modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has enabled precise characterization of this compound, further enhancing its reliability as a research tool.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of compounds like CAS No. 2172111-57-6. Studies have shown that the presence of functional groups such as nitriles can influence the rate at which these compounds break down in natural ecosystems. This knowledge is critical for assessing their environmental impact and developing strategies for sustainable chemical practices.

In conclusion, 1-(4-chloro-3-methylphenyl)methylcyclopropane-1-carbonitrile, with its unique structural features and diverse functional groups, represents a valuable molecule with applications spanning drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.